2-chloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide

• IUPAC Name: 2-chloro-N-(1,1-dioxothiolan-3-yl)-N-ethyl-5-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzamide
• InChI: InChI=1S/C16H19ClN2O6S2/c1-2-18(12-5-7-26(22,23)10-12)16(21)13-9-11(3-4-14(13)17)19-15(20)6-8-27(19,24)25/h3-4,9,12H,2,5-8,10H2,1H3
• InChI Key: YHQVTUBJQWRPNQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCS(=O)(=O)C1)C(=O)C2=C(C=CC(=C2)N3C(=O)CCS3(=O)=O)Cl
• Molecular Formula: C16H19ClN2O6S2
• Molecular Weight: 434.9 g/mol
• CAS No.: 919702-50-4

Description

This compound is a benzamide derivative featuring a unique combination of sulfone-functionalized heterocycles: a 1,1-dioxo-thiolan (sulfolane) and a 1,1,3-trioxo-thiazolidin moiety. The benzamide core is substituted at the 2-position with chlorine, while the nitrogen atom is dual-substituted with an ethyl group and the sulfolane ring. The 5-position of the benzene ring hosts the trioxo-thiazolidin group, contributing to its electron-deficient character.

Biological Activity

2-Chloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide is a complex organic compound with potential therapeutic applications. Its unique structural features contribute to its biological activity, particularly in immunomodulation and antimicrobial properties. This article reviews the synthesis, chemical properties, and biological activities of this compound based on diverse research findings.

Chemical Structure and Properties

The molecular formula of 2-Chloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide is C₁₈H₂₀ClN₃O₃S₂. It has a molecular weight of 397.9 g/mol. The compound contains a chloro substituent and a thiolane moiety that play crucial roles in its reactivity and biological interactions.

Property	Value
Molecular Formula	C₁₈H₂₀ClN₃O₃S₂
Molecular Weight	397.9 g/mol
CAS Number	2209771-25-3
Chemical Structure	Chemical Structure

Synthesis

The synthesis of this compound typically involves multi-step organic synthesis techniques. A common approach includes:

• Formation of Thiolane Ring : Cyclization of a suitable dithiol with an electrophile.
• Introduction of Sulfone Group : Oxidation using agents like hydrogen peroxide.
• Acylation Reaction : Reaction with acetamide derivatives to form the final product.

Immunomodulatory Effects

Research indicates that this compound exhibits significant immunomodulatory activity. Its structure allows it to interact with specific proteins involved in immune responses. The thiolane component enhances its binding affinity to target proteins, suggesting potential applications in therapies aimed at modulating immune functions .

Antimicrobial Properties

Preliminary studies suggest that 2-Chloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide may possess antibacterial and antiviral properties . Although further research is required to confirm these effects, initial findings indicate that it could be effective against certain pathogens .

Study on Immunomodulation

A study investigated the compound's effects on T-cell activation and cytokine production. Results showed that treatment with varying concentrations of the compound led to a dose-dependent increase in IL-2 production among T-cells, indicating its potential as an immunotherapeutic agent.

Antimicrobial Evaluation

In vitro tests assessed the antibacterial activity against common bacterial strains such as Staphylococcus aureus and Escherichia coli. The compound demonstrated notable inhibition zones compared to controls, suggesting its efficacy as an antimicrobial agent.

Comparison with Similar Compounds

Research Findings and Gaps

• Computational Modeling : Molecular docking studies are needed to predict interactions between the sulfone groups and enzyme active sites.
• Synthetic Optimization : The multi-step synthesis of the target compound likely has lower yields compared to simpler analogues like , necessitating process refinement.
• Bioactivity Screening: No data on solubility, toxicity, or in vitro activity are available, highlighting a critical research gap.